Cas no 1179622-21-9 (1-tert-butoxycarbonyl-3,4-dihydro-2H-quinoline-5-carboxylic acid)

• Product Name: 1-tert-butoxycarbonyl-3,4-dihydro-2H-quinoline-5-carboxylic acid
• CAS No: 1179622-21-9
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD18263657
• CID: 4575496
• PubChem ID: 56828568
• Update Time: 2025-10-29

1-tert-butoxycarbonyl-3,4-dihydro-2H-quinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-Butoxy)carbonyl]-1,2,3,4-tetrahydroquinoline-5-carboxylic Acid
• 1,5(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) ester
• 1-tert-butoxycarbonyl-3,4-dihydro-2H-quinoline-5-carboxylic acid

• MDL： MFCD18263657
• Inchi： 1S/C15H19NO4/c1-15(2,3)20-14(19)16-9-5-7-10-11(13(17)18)6-4-8-12(10)16/h4,6,8H,5,7,9H2,1-3H3,(H,17,18)
• InChI Key： ZBAUJKDHNXTZOO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C(C(O)=O)=CC=C2)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 1-tert-butoxycarbonyl-3,4-dihydro-2H-quinoline-5-carboxylic acid

Comprehensive Overview of 1-tert-butoxycarbonyl-3,4-dihydro-2H-quinoline-5-carboxylic acid (CAS 1179622-21-9)

1-tert-butoxycarbonyl-3,4-dihydro-2H-quinoline-5-carboxylic acid (CAS 1179622-21-9) is a high-value organic intermediate widely utilized in pharmaceutical synthesis and medicinal chemistry. This compound features a quinoline core modified with a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality, making it a versatile building block for drug discovery. Its structural uniqueness aligns with the growing demand for heterocyclic compounds in developing kinase inhibitors and central nervous system (CNS) therapeutics.

Recent trends in AI-driven drug discovery have amplified interest in 1-tert-butoxycarbonyl-3,4-dihydro-2H-quinoline-5-carboxylic acid, as researchers leverage computational models to predict its reactivity in peptide coupling reactions or as a precursor for bioactive scaffolds. Searches for "Boc-protected quinoline derivatives" and "CAS 1179622-21-9 solubility" have surged, reflecting its relevance in optimizing drug bioavailability. The compound’s carboxylic acid group further enables conjugation with amines, a key step in designing targeted therapies.

From a synthetic perspective, CAS 1179622-21-9 is pivotal in constructing N-heterocyclic frameworks, a hotspot in green chemistry innovations. Laboratories prioritize its use due to the Boc group’s stability under diverse reaction conditions, a frequently searched topic among organic chemists. Environmental concerns have also spurred studies on its biodegradation pathways, addressing queries like "eco-friendly handling of quinoline intermediates."

Analytical characterization of 1-tert-butoxycarbonyl-3,4-dihydro-2H-quinoline-5-carboxylic acid typically involves HPLC purity analysis and NMR spectroscopy, with users often seeking "CAS 1179622-21-9 spectral data." Its melting point and storage conditions (often under inert atmospheres) are critical for industrial scalability, a recurring theme in patent literature.

In conclusion, CAS 1179622-21-9 exemplifies the intersection of traditional organic synthesis and modern drug design. Its adaptability to high-throughput screening and compatibility with automated synthesis platforms position it as a staple in pharmaceutical R&D, answering the demand for custom synthesis solutions in academia and industry alike.